(6-Bromo-3-pyridyl)(3,3-difluoro-1-azetidinyl)methanone

• Molecular Formula: C9H7BrF2N2O
• Molecular Weight: 277.07 g/mol
• IUPAC Name: (6-bromopyridin-3-yl)-(3,3-difluoroazetidin-1-yl)methanone
• InChI: InChI=1S/C9H7BrF2N2O/c10-7-2-1-6(3-13-7)8(15)14-4-9(11,12)5-14/h1-3H,4-5H2
• InChI Key: MMZGJJHHFDAPHI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CN=C(C=C2)Br)(F)F

Description

(6-Bromo-3-pyridyl)(3,3-difluoro-1-azetidinyl)methanone is a heterocyclic methanone derivative featuring a 6-bromo-3-pyridyl group and a 3,3-difluoroazetidine moiety. The bromopyridyl group is a common pharmacophore in medicinal chemistry, often contributing to binding interactions with biological targets. The 3,3-difluoroazetidine ring, a four-membered nitrogen-containing heterocycle, introduces steric compactness and electron-withdrawing effects due to the fluorine atoms. These features may enhance metabolic stability and influence physicochemical properties compared to bulkier or non-fluorinated analogs .

Comparison with Similar Compounds

Key Structural Features

The target compound’s structure is distinguished by its 3,3-difluoroazetidine substituent. Below is a comparison with structurally related bromopyridyl methanones:

Table 1: Structural Comparison of Bromopyridyl Methanone Derivatives

Compound Name	R Group	Molecular Formula	Molecular Weight	Key Features
(6-Bromo-3-pyridyl)(3,3-difluoroazetidinyl)methanone	3,3-difluoroazetidinyl	C₁₀H₈BrF₂N₂O	315.09	Compact ring, electron-withdrawing fluorines
(6-Bromo-3-pyridyl)(3,4-dihydroquinolin-1-yl)methanone	3,4-dihydroquinolin-1-yl	C₁₆H₁₂BrN₂O	317.19	Larger aromatic ring, potential CNS activity
(6-Bromoimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone	Phenyl	C₁₅H₁₀BrN₂O	330.16	Fused imidazopyridine core, increased planarity

Key Observations:

• Ring Size and Steric Effects: The 4-membered azetidine ring in the target compound reduces steric hindrance compared to the 6-membered quinoline in or fused imidazopyridine in . This compactness may improve bioavailability .

Spectroscopic and Physicochemical Properties

• NMR Spectroscopy: The target compound’s ¹H-NMR would show signals for azetidine protons (δ ~3.5–4.0 ppm) and pyridyl aromatic protons (δ ~7.5–8.5 ppm). The ¹⁹F NMR would exhibit distinct peaks for the difluoro group, similar to fluorinated azetidines in other studies .
• Mass Spectrometry: A molecular ion peak at m/z ~315 [M+H]⁺ is expected, consistent with analogs in (m/z 317) .
• LogP and Solubility: The difluoroazetidine likely reduces lipophilicity compared to phenyl or quinoline substituents, improving aqueous solubility .